Cas no 35894-62-3 ((E)-2-cyano-3-phenyl-prop-2-enoic acid)

• Product Name: (E)-2-cyano-3-phenyl-prop-2-enoic acid
• CAS No: 35894-62-3
• MF: C₁₀H₇KNO₂
• MW: 212.2663834095
• CID: 920798
• PubChem ID: 54600981
• Update Time: 2025-04-19

(E)-2-cyano-3-phenyl-prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-2-cyano-3-phenyl-prop-2-enoic acid
• potassium,(Z)-2-cyano-3-phenylprop-2-enoic acid
• NSC243734
• NSC-243734
• potassium;(Z)-2-cyano-3-phenylprop-2-enoic acid
• DTXSID50713037
• 35894-62-3

• Inchi： 1S/C10H7NO2.K/c11-7-9(10(12)13)6-8-4-2-1-3-5-8;/h1-6H,(H,12,13);/q;+1/b9-6-;
• InChI Key： DSVNCFMSPARWBN-BORNJIKYSA-N
• SMILES： [K+].OC(/C(/C#N)=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 173.04771
• Monoisotopic Mass: 212.01138495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09
• LogP: 1.67818